N-(3,4-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-3-(6-methylpyridazin-3-yl)oxybenzamide
• InChI: InChI=1S/C18H13F2N3O2/c1-11-5-8-17(23-22-11)25-14-4-2-3-12(9-14)18(24)21-13-6-7-15(19)16(20)10-13/h2-10H,1H3,(H,21,24)
• InChI Key: QSUAYSFPAOZSKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2
• Molecular Weight: 341.3 g/mol

Description

N-(3,4-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide is a compound of interest in various chemical studies. Its synthesis, molecular structure, chemical reactions, and properties have been explored in several research contexts.

Synthesis Analysis

• The synthesis of closely related compounds involves multi-step processes, often starting from simpler benzoic acids and incorporating various functional groups through reactions like acylation, amidation, and cyclization (Grassi, Cordaro, Bruno, & Nicolò, 2002).

Molecular Structure Analysis

• X-ray crystallography is frequently used to determine the molecular structure of benzamide derivatives. The structure can be further compared with computational models like ab initio and DFT calculations to understand the conformational characteristics of these compounds (Grassi et al., 2002).

Chemical Reactions and Properties

• These compounds typically undergo various chemical reactions, including acetylation, glucuronidation, and reactions with other organic compounds to form new derivatives with unique properties. Such reactions can lead to compounds with pharmacologic properties like accelerating bone-marrow cell formation (Zhang, Liu, Fan, Fang, Li, & Wang, 2011).

Physical Properties Analysis

• Physical properties such as solubility, melting point, and crystalline structure are typically analyzed using techniques like X-ray diffraction and NMR. These properties are influenced by the specific substituents and molecular structure of the benzamide derivatives (Demir et al., 2016).

Chemical Properties Analysis

• The chemical properties of these compounds, such as reactivity, stability, and interaction with other molecules, can be determined through various spectroscopic methods and theoretical calculations. Studies often explore properties like molecular electrostatic potential, natural bond orbital analysis, and non-linear optical properties (Demir et al., 2016).

Scientific Research Applications

Synthesis and Antipathogenic Activity

Research has demonstrated the synthesis of acylthioureas related to "N-(3,4-difluorophenyl)-3-[(6-methyl-3-pyridazinyl)oxy]benzamide" and their antipathogenic activities, highlighting their potential as novel antimicrobial agents with antibiofilm properties. This is significant in the context of developing treatments for infections caused by biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus (Limban, Marutescu, & Chifiriuc, 2011).

Molecular Docking and In Vitro Screening

Another study focused on the synthesis of novel pyridine and fused pyridine derivatives, related to the target compound, and their applications in molecular docking and in vitro screenings. This work underlines the potential of these compounds in the development of new therapeutics, owing to their antimicrobial and antioxidant activities (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).